Ethyl 3,5-dichloropyridine-4-carboxylate
Overview
Description
Ethyl 3,5-dichloropyridine-4-carboxylate is a heterocyclic organic compound . It is also known by other names such as Mthis compound, Methyl 3,5-dichloroisonicotinate, and 3,5-Dichloropyridine-4-carboxylic acid methyl ester .
Molecular Structure Analysis
The molecular weight of this compound is 206.03, and its molecular formula is C7H5Cl2NO2 . Its IUPAC name is mthis compound . The canonical SMILES structure is COC(=O)C1=C(C=NC=C1Cl)Cl .Physical and Chemical Properties Analysis
This compound has a boiling point of 110ºC at 1 mmHg and a density of 1.244 g/mL at 25ºC . It has 3 H-Bond acceptors and 0 H-Bond donors .Scientific Research Applications
Synthesis and Chemical Reactions
Phosphine-Catalyzed Annulation
Ethyl 2-methyl-2,3-butadienoate, a related compound, undergoes [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst. This results in the formation of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high yields and regioselectivity (Zhu, Lan, & Kwon, 2003).
Synthesis of Pyrazole Compounds
Ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate, an important intermediate for pesticides like chlorantraniliprole, is synthesized using 2,3-dichloropyridine as a starting material (Ju, 2014).
Dihydropyridine Derivatives
A study focused on synthesizing dihydropyridine analogs for antioxidant and metal chelating activities, employing ethyl 3,5-dichloropyridine-4-carboxylate derivatives (Sudhana & Pradeepkiran, 2019).
Chemical Structures and Crystallography
- Crystal Structure Analysis: The crystal structure of ethyl 3-(4-chlorophenyl)-3,4-dihydro-6- methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate, a related compound, was determined using single-crystal X-ray diffraction (Yang, 2009).
Applications in Textile and Dyeing
- Disperse Dyes Synthesis: Ethyl-4-((4-chlorophenyl)carbamoyl)-2-((5-cyano-2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydro-pyridin-3-yl) diazenyl)-5-methylthiophene-3-carboxylate was synthesized and its application properties on polyester and nylon 6.6 fabrics were evaluated (Abolude, Bello, Nkeonye, & Giwa, 2021).
Future Directions
Properties
IUPAC Name |
ethyl 3,5-dichloropyridine-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2NO2/c1-2-13-8(12)7-5(9)3-11-4-6(7)10/h3-4H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUQDKCGCSZPIRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=NC=C1Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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